2-Azido-N-methylacetamide
Overview
Description
2-Azido-N-methylacetamide is a chemical compound that has been the subject of research due to its interesting thermal decomposition behavior. The compound is characterized by the presence of an azido group (N3) attached to a methylacetamide moiety. The thermal decomposition of this compound and related azides has been studied to understand the pathways and intermediates that form during the process, which is of interest in the field of organic chemistry and materials science.
Synthesis Analysis
Molecular Structure Analysis
The molecular structure of this compound is not directly analyzed in the provided papers. However, the structure of a related compound, 2-azidoacetamide, and its decomposition products have been studied using matrix-isolation infrared spectroscopy and real-time ultraviolet photoelectron spectroscopy. The identification of the imine intermediate H2NCOCH=NH in the decomposition of 2-azidoacetamide suggests that similar intermediates may be formed in the decomposition of this compound, given the structural similarities between the two compounds .
Chemical Reactions Analysis
The thermal decomposition of this compound has been studied, revealing the formation of a novel imine intermediate Me2NCOCH=NH. This intermediate is significant as it provides insight into the decomposition pathways of azide compounds. The study of 2-azido-N,N-dimethylacetamide, a compound similar to this compound, shows that upon thermal decomposition, it yields the imine intermediate, which subsequently decomposes into dimethyl formamide (HCONMe2), CO, Me2NH, and HCN . These findings are crucial for understanding the behavior of azides under thermal stress and the potential formation of hazardous byproducts.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not directly discussed in the provided papers. However, the studies of related azides and their thermal decomposition products can provide indirect information about the properties of this compound. For instance, the detection of gases such as N2, CO, NH3, and HCN as decomposition products indicates that the compound is likely to be volatile and reactive at high temperatures. The use of spectroscopic techniques to identify intermediates and decomposition products also suggests that the compound and its derivatives have distinct spectroscopic signatures that can be used for identification purposes .
Scientific Research Applications
Chemical Decomposition and Reactivity
The decomposition and reactivity of related compounds such as phenyl N-methylacetimidate have been studied, revealing insights into hydrolysis products and reactions with nucleophiles like azide. This research helps understand the chemical behavior of similar compounds, including 2-Azido-N-methylacetamide (Pocker, Beug, & Stephens, 1974).
Applications in β-Lactam Synthesis
This compound's analogs have played a crucial role in β-lactam synthesis. Azidoacetyl chloride, for instance, a compound with similarities to this compound, has been used for synthesizing various β-lactams, illustrating the potential utility of this compound in related applications (Manhas, Lal, Amin, & Bose, 1976).
Photochemical Applications in Antibacterial Agents
Research into the Barton photochemical reaction has led to the synthesis of novel antibacterial agents, where the behavior of azido groups has been a focal point. This underscores the potential of this compound in developing new antibacterial compounds (Hakimelahi et al., 2003).
Role in Amide Bond Formation
Studies on N-methylacetamide, closely related to this compound, have shed light on the formation of amide bonds and their characteristic IR spectral signatures. This knowledge is vital in organic chemistry and biochemical applications (Ji et al., 2020).
Spectroscopic Studies
Research on N-methylacetamide's molecular structure and spectroscopy provides foundational knowledge for understanding the properties of this compound. These studies contribute to fields like analytical chemistry and molecular biology (Kimura & Aoki, 1953).
Future Directions
While specific future directions for 2-Azido-N-methylacetamide are not mentioned in the search results, related compounds such as DMAZ have been identified as possible replacements for traditional hydrazine propellants . This suggests that this compound and similar compounds could have potential applications in the development of new propellants.
Mechanism of Action
- 2-Azido-N-methylacetamide is a chemical compound with the molecular formula C₃H₆N₄O. Its primary targets are not well-documented in the literature, but it is commonly used as a reagent for diazo-transfer reactions .
Target of Action
Mode of Action
properties
IUPAC Name |
2-azido-N-methylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4O/c1-5-3(8)2-6-7-4/h2H2,1H3,(H,5,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKGIDMWPOLTCLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70608638 | |
Record name | 2-Azido-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70608638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98025-59-3 | |
Record name | 2-Azido-N-methylacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70608638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Azido-N-methylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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